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Compound of Interest

Compound Name: 2-Chloropropionitrile

Cat. No.: B155132

This guide provides comprehensive, field-proven insights for researchers, scientists, and drug
development professionals on the safe handling and disposal of 2-Chloropropionitrile. Our
focus is on integrating established safety protocols with the underlying scientific principles to
ensure a self-validating system of laboratory safety and environmental responsibility.

Frequently Asked Questions (FAQS)

Q1: What is 2-Chloropropionitrile and what are its primary
hazards?

2-Chloropropionitrile (CAS No. 1617-17-0) is a colorless to light yellow, flammable liquid with
a pungent odor.[1][2] It is primarily used in the synthesis of pharmaceuticals and polymers.[1][2]
Its primary hazards stem from its high toxicity and flammability. It is classified as toxic if
swallowed, in contact with skin, or if inhaled.[2][3] Upon decomposition, especially when
heated, it can release highly toxic fumes, including hydrogen cyanide, nitrogen oxides, and
hydrogen chloride.[1] The toxicity of nitriles like 2-Chloropropionitrile is often associated with
the in-vivo release of cyanide, which can impede cellular respiration.[1]

Q2: What are the key physical and chemical properties of 2-
Chloropropionitrile?

Understanding the physicochemical properties is critical for safe handling, storage, and
emergency response. For example, its density (greater than water) and vapor pressure
influence how it behaves in a spill.
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Property Value Source
Molecular Formula C3H4CIN [1103114]
Molecular Weight 89.52 g/mol [1103114]
Boiling Point 120-122 °C [11[2]
Density 1.012 g/mL at 25 °C [1112]
Flash Point 33 °C (91.4 °F) - closed cup [2]
Solubility in Water 45 g/mL at 25°C [1]
Vapor Pressure 2.770 mmHg at 25°C [1]

Q3: What Personal Protective Equipment (PPE) is mandatory when
handling 2-Chloropropionitrile?
Due to its high toxicity via multiple exposure routes, a comprehensive PPE strategy is non-

negotiable. PPE should be viewed as the final barrier after engineering controls (like fume
hoods) have been implemented.[5]
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PPE Category

Specification

Rationale and Citation

Hand Protection

Chemically resistant gloves
(e.g., Butyl rubber, Viton®).
Double-gloving is

recommended.

Prevents dermal absorption,
which is a primary route of
toxic exposure.[2][3] PVC
gloves are not recommended

as they offer poor protection.[5]

Eye/Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes and
vapors which can cause
severe eye irritation.[3][5][6]
Standard safety glasses are

insufficient.

Skin and Body

Flame-retardant lab coat and
closed-toe shoes. An apron
may be required for larger

quantities.

Protects skin from accidental

contact and contamination.[7]

Respiratory

Use only within a certified
chemical fume hood. If
engineering controls fail or for
emergency response, a
NIOSH-approved respirator
with an appropriate cartridge
(e.g., type ABEK) is required.
2]

Vapors are toxic if inhaled.[3]
Engineering controls are the
primary method to prevent

inhalation exposure.

Troubleshooting Guide: Emergency Procedures

Q4: What is the immediate response protocol for a 2-
Chloropropionitrile spill?

Rapid and correct response to a spill is critical to mitigate exposure and prevent environmental

contamination. The procedure varies based on the spill size.

For any spill, the first step is to alert personnel in the immediate area and assess the situation.
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Caption: Workflow for cleaning a minor 2-Chloropropionitrile spill.

For spills larger than 50 mL or any spill outside a fume hood:

Evacuate: Immediately evacuate the area.

Alert: Notify your institution's Environmental Health & Safety (EHS) department and
emergency services.[8]

Isolate: Close the doors to the affected area to contain the vapors.

Do Not Attempt Cleanup: Await professionally trained hazardous material responders.[9]

Q5: What are the first aid measures for 2-Chloropropionitrile
exposure?

Immediate and appropriate first aid can significantly reduce the severity of injury. Always seek
professional medical attention following any exposure and provide the Safety Data Sheet
(SDS) to the responders.
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Exposure Route

First Aid Protocol

Justification & Citations

Skin Contact

Immediately flush skin with
copious amounts of water for
at least 15 minutes while
removing all contaminated
clothing.[10][11] Do not use

solvents to wash the skin.[10]

Prompt and thorough rinsing is
critical to remove the chemical
and minimize absorption
through the skin.[12][13]

Eye Contact

Immediately flush eyes with
lukewarm, gently flowing water
for at least 15 minutes, holding
the eyelids open.[10][11]
Remove contact lenses if

present and easy to do so.[10]

Prevents severe and
potentially permanent eye
damage. Rinsing from the
nose outward prevents cross-
contamination of the other eye.
[10][11]

Move the person to fresh air at
once.[11][12] If breathing has

Removes the individual from
the source of toxic vapors. The

primary toxicity concern is

Inhalation stopped, perform artificial ) S
o ] ] cyanide release, which inhibits
respiration. Seek immediate
] ] oxygen use by the body's cells.
medical attention.[12]
[1]
Do NOT induce vomiting. If the  Inducing vomiting can cause
person is conscious, rinse their  further damage to the
Ingestion mouth with water. Seek esophagus. Immediate

immediate medical attention.
[14][15]

medical intervention is crucial

due to high oral toxicity.[3]

Guide to Waste Handling and Disposal
Q6: How must 2-Chloropropionitrile waste be classified and

segregated?

Proper classification is a legal requirement under the Resource Conservation and Recovery Act

(RCRA) and is the first step in responsible disposal.[16][17][18] 2-Chloropropionitrile waste is

considered a hazardous waste due to both its toxicity and flammability.[2][3]
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Waste must be segregated at the point of generation.[17][18] This is crucial because mixing
incompatible chemicals can lead to violent reactions. Never mix 2-Chloropropionitrile waste
with:

o Strong Oxidizers: Can create a fire or explosion hazard.
e Strong Acids or Bases: Can cause vigorous, exothermic reactions.

e Agueous Waste Streams (unless specified by EHS): Although it has some water solubility, it
should be kept in a dedicated organic waste container.
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Is the waste solid?

Generated Waste Containing
2-Chloropropionitrile
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Dispose into a designated Dispose into a designated
‘Contaminated Solid Waste' 'Halogenated Organic Liquid Waste'

container. container.

Com*atibility & Contaiber Checks

Is the waste compatible with
other contents in the container?

Is the container:
- Properly labeled?
- Kept closed?
- In secondary containment?

Click to download full resolution via product page

Caption: Decision tree for segregating 2-Chloropropionitrile waste.
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Q7: What is the correct procedure for collecting and storing this
waste in the laboratory?

Adherence to proper collection and storage protocols is mandated by agencies like OSHA and
the EPA to ensure safety and compliance.[17][19][20]

Step-by-Step Protocol:

o Select the Correct Container: Use a container made of compatible material (e.g., High-
Density Polyethylene - HDPE) that is in good condition with a secure, screw-top lid.[16][21]
The container must be clearly labeled with the words "Hazardous Waste" and a full
description of its contents, including "2-Chloropropionitrile” and any other constituents.[16]
[17]

e Add Waste: When adding waste, use a funnel to prevent spills and work within a chemical
fume hood to control vapor exposure.

o Keep Container Closed: The waste container must be kept tightly sealed at all times, except
when actively adding waste.[16][22] This prevents the release of flammable and toxic vapors.

» Use Secondary Containment: Store the waste container in a secondary containment bin that
is large enough to hold the entire volume of the container in case of a leak.[7] The bin should
be made of a compatible material.

o Storage Location: Store the waste in a designated, well-ventilated satellite accumulation
area away from heat sources, open flames, and incompatible materials.[7][22]

» Arrange for Disposal: Do not accumulate large quantities. Follow your institution's
procedures for hazardous waste pickup. Waste disposal is a "cradle-to-grave" responsibility,
meaning the generator is responsible for it until its final, safe disposal.[16]

Q8: Can small amounts of 2-Chloropropionitrile waste be treated or
neutralized in the lab before disposal?
Generally, no. In-laboratory treatment of hazardous waste is a highly regulated activity and is

not recommended for 2-Chloropropionitrile.[23] The decomposition of 2-Chloropropionitrile
can produce hydrogen cyanide gas, making amateur neutralization attempts extremely
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dangerous. All waste, regardless of quantity, should be collected and disposed of through your
institution's certified hazardous waste management program.[18][24] This ensures that the
waste is handled and disposed of in compliance with all federal and state regulations.[18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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